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Efficacy Endpoint Result
G-CSF G-CSF

Primary Endpoint: Proportion of patients 92.5% [1] 26.2% [1] OR53.3,P<
collecting =26 x 10° CD34+ cells/kg within 2 0.0001 [1]
apheresis procedures [1] [2]
Secondary Endpoint: Proportion of patients 88.8% [1] 9.5% [1] OR 118.0,P <
collecting =6 x 10° CD34+ cells/kg in 1 0.0001 [1]
apheresis procedure [1] [2]
Median CD34+ cells collected in 2 11.3 x 10° 2.6 x 10° >4 times more
apheresis sessions (by central lab) [3] cells/kg [3] cells/kg [3] cells mobilized

Experimental Protocol of the GENESIS Trial

[3]

The following diagram illustrates the workflow of the pivotal GENESIS trial that generated the data above.
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Patient Population (N=122)
Adults with Multiple Myeloma

:

Randomization (2:1)

/

Intervention Arm (n=80) Control Arm (n=42)
Motixafortide + G-CSF Placebo + G-CSF

same protocol

G-CSF Administration
(10 pg/kg) once daily for 4 days

Study Drug Administration
(Motixafortide 1.25 mg/kg or placebo)
10-14 hours before 1st apheresis

:

Apheresis & Assessment
Primary: % with 26x10% CD34+ cells/kg in <2 apheresis

Click to download full resolution via product page

Summary: GENESIS trial workflow for comparing stem cell mobilization regimens.
Key Methodological Details:

o Trial Design: Prospective, phase 3, double-blind, placebo-controlled, multicenter study [1].

¢ Key Endpoints: The primary and secondary endpoints measured the ability to collect an optimal
stem cell dose (=6 x 10° CD34+ cells/kg) within two or one apheresis session(s), respectively [1].

e CD34+ Cell Assessment: CD34+ cell counts were performed by both local and central laboratories.
Clinical decisions, including the endpoint for transplantation, were based on local lab results, while
central lab data was used for the primary efficacy analysis [1] [3].
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Mechanism of Action and Comparative Advantage

Motixafortide's superior efficacy is rooted in its distinct pharmacological profile as a CXCR4 inhibitor. The

following diagram compares the signaling pathways of different mobilization agents.

Hematopoietic Stem Cell Plerixafor Motixafortide
(HSPC) (CXCR4 Inhibitor) (CXCR4 Inhibitor)
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Stimulates bone marrow Lower affinity (Ki 652 nM)

to produce blood cells Short-acting CXCR4 Receptor Long receptor occupancy (>48h)
\Ldirect Made l
Stem Cell Mobilization Stem Cell Retention
to Peripheral Blood in Bone Marrow

Click to download full resolution via product page
Summary: Mechanism of action comparison of stem cell mobilizing agents.

Key Differentiating Factors:

¢ High Affinity and Long Activity: Motixafortide is a cyclic peptide with a very high binding affinity
(Ki, 0.32 nM) for CXCR4 and extended in vivo activity (>48 hours) [1]. This is in contrast to plerixafor,
which has a lower affinity (Ki, 652 nM) and shorter duration of action [1].

¢ Primitive Stem Cell Mobilization: Research from the GENESIS trial indicated that motixafortide
plus G-CSF mobilized a tenfold increase in primitive stem cells and showed increased expression
of genes related to self-renewal and regeneration compared to the control arm [4]. These primitive
cells have greater potential for effective long-term reconstitution of blood cells.

Implications for Research and Drug Development

The data from the GENESIS trial highlights several key considerations for professionals in the field:
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e Overcoming Modern Barriers: As induction therapies for multiple myeloma become more effective
(e.g., containing lenalidomide or anti-CD38 antibodies), they can also impair stem cell mobilization [5]
[3]. Motixafortide's efficacy in this context, including in an older patient population (median age 63 in
the trial), addresses a growing clinical challenge [3].

¢ Potential in Other Applications: The ability of motixafortide to efficiently mobilize primitive stem
cells makes it a candidate for investigation in other areas, such as gene-editing therapies (e.g., for
sickle cell disease) where high-quality, primitive cells are required [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s521530?utm_src=pdf-bulk
https://www.smolecule.com/products/s521530?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

